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Compound of Interest

Compound Name: Caffeoylcalleryanin

Cat. No.: B15578050

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Caffeoylcalleryanin is a phenolic glycoside first identified in the medicinal plant Gastrodia

elata Blume. As a member of the broad class of caffeic acid derivatives, it is of significant

interest to researchers in natural product chemistry, pharmacology, and drug discovery. Caffeic

acid and its derivatives are well-documented for their diverse biological activities, including

antioxidant, anti-inflammatory, and neuroprotective effects. This technical guide provides a

comprehensive overview of the chemical structure of Caffeoylcalleryanin, methods for its

isolation, and an exploration of its potential biological activities based on its constituent

moieties.

Chemical Structure and Properties
Caffeoylcalleryanin is comprised of a caffeoyl group esterified to a glycoside, which in this

case is calleryanin. The fundamental chemical properties are summarized below.
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Property Value Source

Chemical Formula C22H24O11 [1]

IUPAC Name

(3-hydroxy-4-{[3,4,5-trihydroxy-

6-(hydroxymethyl)oxan-2-

yl]oxy}phenyl)methyl (2E)-3-

(3,4-dihydroxyphenyl)prop-2-

enoate

[1]

Average Molecular Weight 464.4194 g/mol [1]

Monoisotopic Molecular

Weight
464.13186161 g/mol [1]

CAS Number 20300-49-6 [2]

Structural Elucidation:

The definitive structure of Caffeoylcalleryanin would be determined using a combination of

spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) and Mass

Spectrometry (MS). While specific ¹H and ¹³C NMR data for Caffeoylcalleryanin are not

readily available in public databases, the expected spectral features can be inferred from its

constituent parts:

Caffeoyl Moiety: The ¹H NMR spectrum would show characteristic signals for the vinyl

protons of the trans-caffeoyl group, typically appearing as doublets around 6.3 and 7.6 ppm

with a coupling constant of approximately 16 Hz. Aromatic protons of the catechol ring would

also be present. The ¹³C NMR spectrum would display signals for the carbonyl carbon of the

ester, the olefinic carbons, and the aromatic carbons of the dihydroxyphenyl group.

Calleryanin Moiety: This glycosidic portion would exhibit a complex series of signals in the ¹H

NMR spectrum corresponding to the sugar protons. An anomeric proton signal, typically a

doublet, would be a key indicator of the glycosidic linkage. The ¹³C NMR spectrum would

show a corresponding anomeric carbon signal and other signals for the carbons of the

glucose unit and the aglycone.

Experimental Protocols
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The isolation of Caffeoylcalleryanin from its natural source, Gastrodia elata, involves standard

phytochemical techniques for the extraction and purification of polar compounds like phenolic

glycosides.

General Protocol for the Isolation of Phenolic Glycosides from Gastrodia elata

Extraction:

Dried and powdered rhizomes of Gastrodia elata are extracted with a polar solvent,

typically methanol or ethanol, at room temperature or under reflux.

The resulting crude extract is then concentrated under reduced pressure to yield a

residue.

Solvent Partitioning:

The crude extract is suspended in water and sequentially partitioned with solvents of

increasing polarity, such as n-hexane, chloroform, ethyl acetate, and n-butanol.

Phenolic glycosides like Caffeoylcalleryanin are expected to be enriched in the more

polar fractions, particularly the ethyl acetate and n-butanol fractions.

Chromatographic Purification:

The enriched fraction is subjected to column chromatography over silica gel, Sephadex

LH-20, or other suitable stationary phases.

A gradient elution system, for example, a mixture of chloroform and methanol or ethyl

acetate and methanol, is used to separate the components.

Fractions are collected and monitored by Thin Layer Chromatography (TLC) using an

appropriate solvent system and visualized under UV light or with a suitable staining

reagent (e.g., vanillin-sulfuric acid).

Final Purification:

Fractions containing the target compound are pooled and further purified by preparative

High-Performance Liquid Chromatography (HPLC) on a C18 column to yield pure
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Caffeoylcalleryanin.

Putative Biological Activity and Signaling Pathways
While specific studies on the biological activity of Caffeoylcalleryanin are limited, its chemical

structure suggests potential pharmacological effects based on the well-characterized activities

of its components.

Antioxidant Activity:

The caffeoyl moiety, a derivative of caffeic acid, is a potent antioxidant. The presence of the

catechol (3,4-dihydroxyphenyl) group is crucial for its radical scavenging activity. Phenolic

compounds like Caffeoylcalleryanin can donate a hydrogen atom from one of their hydroxyl

groups to neutralize free radicals, thereby terminating damaging chain reactions.

Potential Signaling Pathway Involvement:

Phenolic compounds are known to exert their antioxidant effects not only by direct radical

scavenging but also by modulating intracellular signaling pathways involved in the cellular

response to oxidative stress. One such key pathway is the Nrf2-Keap1 pathway.
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Caption: Putative mechanism of antioxidant activity of Caffeoylcalleryanin via the Nrf2-Keap1

signaling pathway.

Under normal conditions, the transcription factor Nrf2 is sequestered in the cytoplasm by

Keap1, which facilitates its ubiquitination and subsequent degradation. In the presence of

oxidative stress or electrophilic compounds like caffeic acid derivatives, Keap1 undergoes a

conformational change, leading to the release of Nrf2. Nrf2 then translocates to the nucleus,

where it binds to the Antioxidant Response Element (ARE) in the promoter region of genes

encoding for antioxidant and cytoprotective enzymes, such as heme oxygenase-1 (HO-1) and

NAD(P)H:quinone oxidoreductase 1 (NQO1), leading to their increased expression and

enhanced cellular protection against oxidative damage.

Conclusion and Future Directions
Caffeoylcalleryanin represents a promising natural product with potential therapeutic

applications, largely inferred from its chemical structure and the known bioactivities of its
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constituent parts. While its presence in the well-regarded medicinal plant Gastrodia elata

suggests a history of safe human consumption in a complex mixture, detailed pharmacological

and toxicological studies on the isolated compound are necessary. Future research should

focus on the complete spectroscopic characterization of Caffeoylcalleryanin, the development

of efficient synthesis and isolation protocols, and in-depth investigations into its biological

activities and mechanisms of action. Such studies will be crucial for unlocking the full

therapeutic potential of this intriguing natural compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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